Cas no 4560-68-3 (trihexadecyl citrate)

• Product Name: trihexadecyl citrate
• CAS No: 4560-68-3
• MF: C₅₄H₁₀₄O₇
• MW: 865.39937877655
• CID: 929974
• PubChem ID: 6452032
• Update Time: 2025-04-19

trihexadecyl citrate Chemical and Physical Properties

Names and Identifiers

• trihexadecyl citrate
• trihexadecyl 2-hydroxypropane-1,2,3-tricarboxylate
• SCHEMBL43835
• 4560-68-3
• DTXSID80196571
• tricetyl citrate
• NS00014173
• EINECS 224-931-9
• 3-hexadecyloxycarbonyl-3-hydroxypentanedioic acid dihexadecyl ester

• Inchi： 1S/C54H104O7/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-59-51(55)49-54(58,53(57)61-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)50-52(56)60-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h58H,4-50H2,1-3H3
• InChI Key： PFSILXVOQAJFIK-UHFFFAOYSA-N
• SMILES： O(C(C(CC(=O)OCCCCCCCCCCCCCCCC)(CC(=O)OCCCCCCCCCCCCCCCC)O)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 864.77862
• Monoisotopic Mass: 864.77820565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 61
• Rotatable Bond Count: 53
• Complexity: 888
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 22.2
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.13